Cas no 1261843-62-2 (3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261843-62-2
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4984525
• Update Time: 2025-06-28

3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H7F4NO/c14-9-3-4-11(13(15,16)17)10(6-9)12(19)8-2-1-5-18-7-8/h1-7H
• InChI Key： GABQOHCRPKSPDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C1C=NC=CC=1)=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine

Comprehensive Overview of 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261843-62-2)

3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine, with the CAS number 1261843-62-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones and features a unique combination of fluorine and trifluoromethyl substituents, which enhance its reactivity and potential applications. Its molecular structure, characterized by a pyridine ring linked to a benzoyl group, makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in fluorinated compounds like 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine stems from their ability to improve the metabolic stability and bioavailability of drug candidates. Researchers are particularly intrigued by its potential role in medicinal chemistry, where it could serve as a building block for kinase inhibitors or antiviral agents. Recent studies have also explored its utility in crop protection, as fluorinated compounds often exhibit enhanced pesticidal activity.

One of the most frequently asked questions about CAS 1261843-62-2 revolves around its synthetic routes. The compound is typically prepared through cross-coupling reactions or Friedel-Crafts acylation, methods that are well-documented in organic chemistry literature. Its solubility in common organic solvents, such as dichloromethane and dimethyl sulfoxide (DMSO), further facilitates its use in laboratory settings. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

In the context of green chemistry, 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine has been evaluated for its environmental impact. While fluorinated compounds are often scrutinized for their persistence, advancements in biodegradation and waste management techniques are mitigating these concerns. This aligns with the broader trend of developing sustainable synthetic methodologies, a topic highly relevant to modern chemists.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, are well-characterized, aiding in its identification and purity assessment. Analytical chemists frequently rely on these data to ensure the quality of 1261843-62-2 in research and production. Furthermore, its melting point and boiling point are critical parameters for process optimization in industrial applications.

As the demand for high-value intermediates grows, 3-(5-Fluoro-2-(trifluoromethyl)benzoyl)pyridine is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Its versatility and unique structural features make it a subject of ongoing investigation, with researchers exploring novel derivatives and applications. For those seeking detailed safety data sheets (SDS) or technical specifications, reputable chemical suppliers and databases offer comprehensive resources.

In summary, CAS 1261843-62-2 represents a fascinating intersection of organic synthesis, pharmaceutical innovation, and environmental sustainability. Its continued study promises to yield insights that could shape the future of chemical research and industrial applications. Whether you're a synthetic chemist, a materials scientist, or a formulation expert, understanding this compound's properties and potential is essential for staying at the forefront of your field.